N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C22H25N5O5/c1-11-12(2)23-22(25-20(11)28)27-18(10-15(26-27)13-6-7-13)24-21(29)14-8-16(30-3)19(32-5)17(9-14)31-4/h8-10,13H,6-7H2,1-5H3,(H,24,29)(H,23,25,28)
• InChI Key: NTCOCOSYDYBLDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC)C
• Molecular Formula: C22H25N5O5
• Molecular Weight: 439.5 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C22H25N5O5 and its molecular weight is 439.472. The purity is usually 95%.
BenchChem offers high-quality N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4,5-trimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-3,4,5-trimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Anticancer Activity

One significant application of this compound is in the field of cancer research. Studies have indicated its potential in inhibiting tumor cell growth. For instance, the synthesis and evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives have demonstrated notable antitumor activity, particularly against human breast adenocarcinoma cell lines (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014). Additionally, novel pyrimidiopyrazole derivatives have been synthesized, showing outstanding in vitro antitumor activity against HepG2 cell lines (Fahim, Elshikh, & Darwish, 2019).

Antimicrobial Potential

This compound also shows promise in antimicrobial applications. Research has indicated its effectiveness against specific microorganisms. For example, the synthesis of pyrimidine linked pyrazole heterocyclics has shown potential in combating Pseudococcidae insects and selected microorganisms for antibacterial potential (Deohate & Palaspagar, 2020).

Synthesis and Structural Studies

Significant work has been done in the synthesis and structural analysis of related compounds. Studies involving the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones and their reaction with various compounds have contributed to a deeper understanding of their structural and chemical properties (Rahmouni et al., 2016).

Mechanism of Action

Mode of Action

The resulting changes induced by these interactions could alter the function of the target proteins, leading to changes in cellular processes .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

The action, efficacy, and stability of AKOS024505918 could be influenced by various environmental factors. These factors could include the pH and composition of the biological milieu, the presence of other interacting molecules, and physical factors such as temperature and pressure .